Cas no 1797717-87-3 (1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea)

• Product Name: 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea
• CAS No: 1797717-87-3
• MF: C₁₄H₁₄N₄OS₂
• MW: 318.417159557343
• CID: 6068673
• PubChem ID: 71808177
• Update Time: 2025-08-03

1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea
• 1-thiophen-2-yl-3-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]urea
• F6439-5308
• 1797717-87-3
• 1-(thiophen-2-yl)-3-{2-[3-(thiophen-2-yl)-1H-pyrazol-1-yl]ethyl}urea
• AKOS024562668
• 1-(thiophen-2-yl)-3-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)urea

• Inchi： 1S/C14H14N4OS2/c19-14(16-13-4-2-10-21-13)15-6-8-18-7-5-11(17-18)12-3-1-9-20-12/h1-5,7,9-10H,6,8H2,(H2,15,16,19)
• InChI Key： HQKGJFJTGXNUKI-UHFFFAOYSA-N
• SMILES： N(C1SC=CC=1)C(NCCN1C=CC(C2SC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 318.06090343g/mol
• Monoisotopic Mass: 318.06090343g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea

Professional Introduction to Compound with CAS No. 1797717-87-3 and Product Name: 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea

The compound with the CAS number 1797717-87-3 and the product name 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple heterocyclic rings, including thiophene and pyrazole, makes it a promising candidate for further exploration in developing novel therapeutic agents.

In recent years, the integration of thiophene and pyrazole moieties into molecular frameworks has been extensively studied due to their unique pharmacological properties. These heterocycles are known for their ability to modulate various biological pathways, making them valuable scaffolds for drug design. The compound in question combines these two heterocycles in a synergistic manner, which may contribute to enhanced binding affinity and selectivity towards target enzymes or receptors. This structural design is particularly relevant in the context of developing small-molecule inhibitors for diseases such as cancer, inflammation, and neurological disorders.

The molecular structure of 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea features a central urea moiety connected to a pyrazole ring, which is further substituted with another thiophene ring. This arrangement creates multiple sites for interaction with biological targets, potentially leading to multitarget engagement. Such multitargeting strategies have become increasingly popular in drug development, as they can provide broader therapeutic effects and reduce the likelihood of resistance development.

Recent studies have highlighted the importance of urea derivatives in medicinal chemistry due to their versatile biological activities. Urea-based compounds have been shown to exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for drug development. The presence of the urea group in this compound may contribute to its pharmacological activity by forming hydrogen bonds with key residues in biological targets. Additionally, the flexible ethyl chain connecting the pyrazole and thiophene rings may enhance the compound's ability to adopt favorable conformations for binding.

The dual incorporation of thiophene and pyrazole into the molecular framework of this compound suggests potential applications in multiple therapeutic areas. Thiophene derivatives are well-known for their antimicrobial, anti-inflammatory, and anticancer properties, while pyrazole derivatives have been explored for their anticonvulsant, anti-inflammatory, and antiviral activities. The combination of these two heterocycles may lead to the development of a novel therapeutic agent with a unique spectrum of activities.

From a synthetic perspective, the preparation of 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yl)-1H-pyrazol-1-ylethyl}urea involves multiple steps that require careful optimization to ensure high yield and purity. The synthesis typically begins with the functionalization of thiophene derivatives followed by coupling reactions with pyrazole moieties. The introduction of the urea group at the appropriate position requires precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating further exploration of their pharmacological potential.

In conclusion, the compound with CAS number 1797717-87-3 and product name 1-(thiophen-2-yl)-3-{2-3-(thiophen-2-yliethyl)pyrazol}}urea represents a promising candidate for drug discovery due to its unique molecular structure and potential biological activities. The integration of multiple heterocyclic rings, including thiophene and pyrazole, along with a central urea moiety, creates a versatile scaffold for developing novel therapeutic agents. Further research is warranted to explore its pharmacological properties and potential applications in treating various diseases.